Deoxynivalenol 15-Glucuronide
Deoxynivalenol 15-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
1372859-16-9
VCID:
VC0116800
InChI:
InChI=1S/C21H28O12/c1-7-3-9-20(15(27)10(7)23,19(2)4-8(22)16(32-9)21(19)6-31-21)5-30-18-13(26)11(24)12(25)14(33-18)17(28)29/h3,8-9,11-16,18,22,24-27H,4-6H2,1-2H3,(H,28,29)/t8-,9-,11+,12+,13-,14+,15-,16-,18-,19-,20-,21+/m1/s1
SMILES:
CC1=CC2C(C(C1=O)O)(C3(CC(C(C34CO4)O2)O)C)COC5C(C(C(C(O5)C(=O)O)O)O)O
Molecular Formula:
C21H28O12
Molecular Weight:
472.443
Deoxynivalenol 15-Glucuronide
CAS No.: 1372859-16-9
Reference Standards
VCID: VC0116800
Molecular Formula: C21H28O12
Molecular Weight: 472.443
CAS No. | 1372859-16-9 |
---|---|
Product Name | Deoxynivalenol 15-Glucuronide |
Molecular Formula | C21H28O12 |
Molecular Weight | 472.443 |
IUPAC Name | (2S,3S,4S,5R,6R)-6-[[(1R,2R,3S,7R,9R,10R,12S)-3,10-dihydroxy-1,5-dimethyl-4-oxospiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C21H28O12/c1-7-3-9-20(15(27)10(7)23,19(2)4-8(22)16(32-9)21(19)6-31-21)5-30-18-13(26)11(24)12(25)14(33-18)17(28)29/h3,8-9,11-16,18,22,24-27H,4-6H2,1-2H3,(H,28,29)/t8-,9-,11+,12+,13-,14+,15-,16-,18-,19-,20-,21+/m1/s1 |
Standard InChIKey | GWMAFZPFSLUKMN-TZWHPWGGSA-N |
SMILES | CC1=CC2C(C(C1=O)O)(C3(CC(C(C34CO4)O2)O)C)COC5C(C(C(C(O5)C(=O)O)O)O)O |
Synonyms | (3α,7α)-12,13-Epoxy-3,7-dihydroxy-8-oxotrichothec-9-en-15-yl-β-D-Glucopyranosiduronic Acid; Deoxynivalenol 15-O-glucuronide; Deoxynivalenol 15-O-β-D-glucuronide; |
PubChem Compound | 102202102 |
Last Modified | Nov 11 2021 |
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